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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to measuring the enzymatic activity of Sirtuin 1
(SIRT1), a critical NAD+-dependent deacetylase involved in various cellular processes,
including aging, metabolism, and DNA repair.[1][2][3] The protocol herein details a robust and
sensitive fluorogenic assay, ideal for high-throughput screening of SIRT1 modulators.

Principle of the Assay

The fluorogenic SIRT1 activity assay is typically a two-step enzymatic reaction designed for
simplicity and high sensitivity.[4][5] The core of this method relies on a synthetic peptide
substrate containing an acetylated lysine residue flanked by a fluorophore and a quencher.

Initially, the fluorescence of the substrate is quenched. In the first step, active SIRT1 enzyme
utilizes NAD+ as a cofactor to deacetylate the lysine residue on the substrate.[2] The second
step involves the addition of a developer solution, which contains a protease that specifically
recognizes and cleaves the deacetylated peptide.[4][6][7] This cleavage event separates the
fluorophore from the quencher, resulting in a significant increase in fluorescence intensity.[7]
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The measured fluorescence is directly proportional to the deacetylase activity of the SIRT1
enzyme.[4]

Key Signaling Pathway Involving SIRT1

SIRT1 is a central regulator in a complex signaling network that responds to cellular stress and
nutrient availability. It deacetylates a wide range of histone and non-histone proteins, thereby
modulating their activity and influencing downstream cellular processes. Key targets of SIRT1
deacetylation include p53, NF-kB, and FOXO transcription factors, through which SIRT1
regulates inflammation, apoptosis, and stress resistance.[8]
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Downstream Targets & Cellular Outcomes
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Prepare Reagents:
- SIRT1 Enzyme
- Substrate
- NAD+
- Test Compounds (Inhibitors/Activators)

Y

Add Reagents to 96-well Plate:
1. Assay Buffer
2. NAD+
3. SIRT1 Enzyme
4. Test Compound

Y

Pre-incubate (e.g., 10-15 min at 37°C)
(Optional, for inhibitor studies)

\
Initiate Reaction:
Add Fluorogenic Substrate

\4

Encubate (e.g., 30-60 min at 37°CD

Stop Reaction & Develop Signal:

Add Developer Solution

Encubate (e.g., 10-15 min at 37°CD

Measure Fluorescence

(Ex: 350-360 nm, Em: 450-465 nm)

Data Analysis:
- Subtract background
- Calculate % activity or IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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